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Compound of Interest

Compound Name: Phthalamic acid

Cat. No.: B031611 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Abstract
Phthalamic acid, with the CAS Number 88-97-1, is a dicarboxylic acid amide that serves as a

key intermediate in various chemical syntheses. This technical guide provides a

comprehensive overview of its chemical and physical properties, a detailed experimental

protocol for its synthesis, and insights into its role in significant chemical transformations such

as the Gabriel synthesis. This document is intended to be a valuable resource for professionals

in research, and drug development, offering structured data and clear procedural guidance.

Core Properties of Phthalamic Acid
Phthalamic acid, also known as 2-carboxybenzamide, is a white solid organic compound. Its

molecular structure consists of a benzene ring substituted with carboxamide and carboxylic

acid groups at the ortho positions.
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Property Value Reference

CAS Number 88-97-1 [1]

Molecular Formula C₈H₇NO₃ [1]

Molecular Weight 165.15 g/mol [1]

Melting Point 140-143 °C [2]

Boiling Point 394.2 °C at 760 mmHg [3]

Density 1.368 g/cm³ [3]

Flash Point 192.2 °C [3]

LogP 1.18 [3]

PSA (Polar Surface Area) 80.39 Å² [3]

Appearance White solid [2]

Molecular Structure:

Figure 1: Molecular structure of Phthalamic Acid.

Synthesis of Phthalamic Acid
The synthesis of phthalamic acid is readily achieved through the reaction of phthalic

anhydride with ammonia. The following protocol is a detailed method for its preparation in a

laboratory setting.

Experimental Protocol: Synthesis of Phthalamic Acid
Objective: To synthesize phthalamic acid from phthalic anhydride and aqueous ammonia.
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Materials:

Phthalic anhydride (C₈H₄O₃)

Concentrated aqueous ammonia (NH₄OH)

Hydrochloric acid (HCl), concentrated

Distilled water

Beaker (1 L)

Stirring rod

Buchner funnel and flask

Filter paper

pH paper or pH meter

Procedure:

Reaction Setup: In a 1-liter beaker, place 60.0 g of phthalic anhydride.

Addition of Ammonia: While stirring vigorously, slowly add 90 mL of concentrated aqueous

ammonia to the phthalic anhydride. The reaction is exothermic, and the addition should be

controlled to manage the temperature rise.

Precipitation of Ammonium Phthalamate: Continue stirring until the reaction mixture cools to

room temperature. A white precipitate of ammonium phthalamate will form.

Isolation of Intermediate: Isolate the ammonium phthalamate precipitate by vacuum filtration

using a Buchner funnel.

Redissolution: Transfer the collected ammonium phthalamate to a clean beaker and dissolve

it in a minimal amount of distilled water.
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Acidification: Slowly add concentrated hydrochloric acid to the solution while stirring

continuously until the pH of the solution reaches 2. This can be monitored using pH paper or

a pH meter.

Crystallization of Phthalamic Acid: As the solution becomes acidic, phthalamic acid will

precipitate out as a white crystalline solid.

Isolation and Drying: Collect the phthalamic acid crystals by vacuum filtration, wash with a

small amount of cold distilled water to remove any remaining impurities, and allow the

product to air dry or dry in a desiccator.

Expected Outcome: A white crystalline solid of phthalamic acid. The melting point can be

measured to assess purity, which is expected to be in the range of 140-143 °C.[2]

Role in Chemical Synthesis: The Gabriel Synthesis
Pathway
Phthalamic acid is structurally related to phthalimide, a key reagent in the Gabriel synthesis, a

classic method for the preparation of primary amines. The synthesis starts with the reaction of

phthalic anhydride with an amine source, which can be conceptually linked to the formation of

phthalamic acid as an intermediate that subsequently cyclizes. The following diagram

illustrates the logical workflow of the Gabriel synthesis.
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Caption: Logical workflow of the Gabriel synthesis for primary amine preparation.
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Analytical Considerations
While specific, detailed analytical protocols for phthalamic acid are not abundantly available in

the literature, methods for the closely related phthalic acid can be adapted. High-Performance

Liquid Chromatography (HPLC) is a suitable technique for the analysis of such aromatic

carboxylic acids.

General HPLC Parameters (Adaptable for Phthalamic Acid):

Column: A C18 reversed-phase column is a common choice.

Mobile Phase: A mixture of an aqueous buffer (e.g., phosphate buffer) and an organic

solvent like acetonitrile or methanol. The pH of the mobile phase can be adjusted to control

the retention of the acidic analyte.

Detection: UV detection is typically used, with the wavelength set to a maximum absorbance

of the compound (e.g., around 230-280 nm).

For quantitative analysis, a calibration curve would be constructed using standards of known

phthalamic acid concentrations.

Conclusion
Phthalamic acid is a fundamentally important molecule in organic synthesis with well-defined

properties and a straightforward preparation method. Its structural relationship to key synthetic

intermediates like phthalimide underscores its relevance in the broader context of chemical

transformations. This guide provides essential technical information to support researchers and

developers in their work with this versatile compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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